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Compound of Interest

Compound Name: 18:1-12:0 Biotin PE

Cat. No.: B6596198

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
18:1-12:0 Biotin PE (1-oleoyl-2-(12-biotinyl(aminododecanoyl))-sn-glycero-3-
phosphoethanolamine), a compound commonly used in liposome preparation and other
research applications.[1][2][3][4] Adherence to these procedural guidelines is critical for
ensuring laboratory safety and environmental protection.

I. Hazard Identification and Safety Precautions

While one Safety Data Sheet (SDS) indicates no available data for GHS hazard classification,
another provides specific hazard statements.[5] It is prudent to handle this compound with
care, assuming the hazards identified in the more detailed SDS are applicable.

Identified Hazards:

Acute toxicity (inhalation and oral)

Skin and eye irritation

Suspected of causing cancer

Suspected of damaging fertility or the unborn child

Causes damage to organs through prolonged or repeated exposure
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» May cause respiratory irritation or drowsiness/dizziness
» Harmful to aquatic life with long-lasting effects

Personal Protective Equipment (PPE): Before handling or disposing of 18:1-12:0 Biotin PE,
ensure the following PPE is worn:

e Gloves: Chemical impermeable gloves.[5]
o Eye Protection: Safety glasses or goggles.[5]
e Lab Coat: A standard lab coat is required.

e Respiratory Protection: If handling the powder form and dust formation is possible, use a
suitable respirator.[5] Work in a well-ventilated area, preferably a chemical fume hood.[5]

Il. Spill Management

In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel from the immediate spill area.[5]
» Ventilate: Ensure adequate ventilation.[5]

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[5]

« Ignition Sources: Remove all sources of ignition. Use spark-proof tools.[5]
o Absorb: For liquid spills (e.g., in chloroform), absorb with an inert material.

o Collect: Carefully collect the spilled material and any contaminated absorbent into a suitable,
closed container for disposal.[5]

o Decontaminate: Clean the spill area thoroughly with soap and water.[5]

lll. Disposal Procedures
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Disposal of 18:1-12:0 Biotin PE and its containers must be in accordance with local, state, and
federal regulations.

Chemical Waste:

e Method 1: Licensed Chemical Destruction Plant: The material can be sent to a licensed
chemical destruction plant.[5]

e Method 2: Controlled Incineration: Controlled incineration with flue gas scrubbing is another
acceptable method.[5]

e Do Not:

o Dispose of in sanitary sewers.[5]

o Contaminate water, foodstuffs, feed, or seed.[5]
Container Disposal:

e Rinsing: Containers can be triple-rinsed with an appropriate solvent. The rinsate should be
collected and disposed of as chemical waste.

e Recycling/Reconditioning: After proper rinsing, containers may be offered for recycling or
reconditioning.[5]

o Landfill: Alternatively, the packaging can be punctured to render it unusable for other
purposes and then disposed of in a sanitary landfill, if local regulations permit.[5]

IV. Quantitative Data Summary
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Parameter Value Source
CAS Number 799812-67-2 [11[5]
Molecular Formula C45H83N4010PS [1]
Molecular Weight 903.20 g/mol [3]
Storage Temperature -20°C [11[3]
Purity >99% (TLC) [3]
Stability 1 Year [6]

V. Experimental Protocols

While this document focuses on disposal, it is important to note that 18:1-12:0 Biotin PE is
used in various experimental protocols, primarily for the preparation of liposomes and vesicles
for binding assays and studying vesicle fusion.[3][4][7] The specific protocols for its use are
detailed in the cited research articles.

VI. Disposal Workflow
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Disposal Workflow for 18:1-12:0 Biotin PE
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Caption: Logical workflow for the safe disposal of 18:1-12:0 Biotin PE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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